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Compound of Interest

Compound Name: 1,6-Dihydroxynaphthalene

Cat. No.: B165171

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
1,6-Dihydroxynaphthalene, tailored for research, scientific, and drug development
professionals. The following procedural steps are designed to ensure a safe laboratory
environment.

Hazard Identification and Classification

1,6-Dihydroxynaphthalene is classified as a hazardous chemical. All personnel should be
familiar with its potential risks before handling.

Hazard Classification GHS Hazard Statement Signal Word
Skin Corrosion/Irritation o ]
H315: Causes skin irritation Warning
(Category 2)
Serious Eye Damage/Eye H319: Causes serious eye ]
o o Warning
Irritation (Category 2) irritation

Specific target organ toxicity — )
) H335: May cause respiratory ]
Single exposure (Category 3), S Warning
) irritation
Respiratory system

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling 1,6-
Dihydroxynaphthalene to minimize exposure risk.

Protection Type Specification Standard Reference

Chemical safety goggles or OSHA 29 CFR 1910.133 or

Eye/Face Protection
glasses. European Standard EN166.[1]

. . Protective gloves and clothing
Skin Protection ) -
to prevent skin exposure.

A NIOSH/MSHA or European

Standard EN 149 approved

respirator (e.g., N95 dust OSHA 29 CFR 1910.134 or
mask) should be used if European Standard EN 149.[1]

exposure limits are exceeded

Respiratory Protection

or if irritation is experienced.[1]

Handling and Storage Protocols

Proper handling and storage are critical to maintaining the stability and safety of 1,6-
Dihydroxynaphthalene.

Aspect Procedure

Use only in a well-ventilated area.[1][2] Avoid

the formation and inhalation of dust.[1][2][3]

Handlin
J Avoid contact with skin, eyes, and clothing.[1]
Wash hands thoroughly after handling.[1][2]
Keep containers tightly closed in a dry, cool, and
well-ventilated place.[1] Protect from light.[1]
Storage

Store locked up.[1][2] Incompatible with strong

oxidizing agents and strong acids.[1]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are essential in the event of exposure.
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Exposure Route

First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing.[1][2]
If breathing is difficult, give oxygen.[1] If not
breathing, give artificial respiration.[1][2] Call a
POISON CENTER or doctor if you feel unwell.

[1]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes.[1][2] If skin
irritation occurs, get medical advice/attention.[1]
Take off contaminated clothing and wash it

before reuse.[1]

Eye Contact

Rinse cautiously with water for several minutes.
[1][2] Remove contact lenses, if present and
easy to do.[1][2] Continue rinsing for at least 15
minutes.[1][2] If eye irritation persists, get

medical advice/attention.[1]

Ingestion

Do NOT induce vomiting.[1] Rinse mouth with
water.[2][3] Get medical attention.[1]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is necessary to prevent environmental

contamination and ensure safety.
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Plan Component

Procedure

Spill Response

Use personal protective equipment.[2][3] Ensure
adequate ventilation.[2][3] Avoid dust formation.
[11[2][3] Sweep up and shovel the material into
suitable, closed containers for disposal.[1][2][4]

Do not let the product enter drains.[2][3]

Waste Disposal

Dispose of contents and containers to an
approved waste disposal plant.[1] This material
is considered hazardous waste.[1] Dispose of
contaminated gloves after use in accordance
with applicable laws and good laboratory

practices.[4]

Experimental Workflow

The following diagram illustrates the standard operational workflow for handling 1,6-

Dihydroxynaphthalene in a laboratory setting.
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Caption: Workflow for Handling 1,6-Dihydroxynaphthalene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b165171?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC269910250&countryCode=US&language=en
https://www.chemicalbook.com/msds/1-6-dihydroxynaphthalene.htm
https://www.guidechem.com/msds/575-44-0.html
https://www.cdhfinechemical.com/images/product/msds/37_896316686_1,5-DIHYDROXYNAPHTHALENE-CASNO-83-56-7-MSDS.pdf
https://www.benchchem.com/product/b165171#personal-protective-equipment-for-handling-1-6-dihydroxynaphthalene
https://www.benchchem.com/product/b165171#personal-protective-equipment-for-handling-1-6-dihydroxynaphthalene
https://www.benchchem.com/product/b165171#personal-protective-equipment-for-handling-1-6-dihydroxynaphthalene
https://www.benchchem.com/product/b165171#personal-protective-equipment-for-handling-1-6-dihydroxynaphthalene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b165171?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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